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Compound of Interest

Compound Name: RR-miniPHOS-diborane

CAS No.: 224618-25-1

Cat. No.: B1387573

Get Quote

Executive Technical Summary
RR-miniPHOS-diborane (CAS: 224618-25-1) is the borane-protected adduct of the P-

chirogenic ligand (R,R)-1,2-bis(alkylmethylphosphino)methane. In the field of asymmetric

synthesis, specifically Rhodium-catalyzed hydrogenation, this ligand is prized for its high

electron density and rigid backbone, which induce exceptional enantioselectivity.

Critical Operational Insight: Unlike traditional aryl-phosphines (e.g., BINAP), RR-miniPHOS is

an alkyl-phosphine. Free alkyl-phosphines are often pyrophoric and highly susceptible to

oxidation. The diborane adduct serves as a "chemical locking mechanism," rendering the

compound air-stable and easy to handle as a solid. However, once deprotected, the free ligand

must be handled under strict anaerobic conditions (Glovebox or Schlenk line).
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Parameter Detail

Chemical Name

(R,R)-1,2-Bis(tert-

butylmethylphosphino)methane bis(borane)

[Representative analogue]

Common Name RR-miniPHOS-diborane

CAS Number 224618-25-1

Physical State White to off-white crystalline solid

Solubility
Soluble in Toluene, DCM, THF; Insoluble in

water

Stability
Air-stable as adduct; Hygroscopic; Thermally

stable < 100°C

Risk Assessment (GHS Classification)
While the adduct is stabilized, it retains the hazards of organophosphorus and organoboron

compounds.

H228 (Flammable Solid): Borane adducts can burn vigorously.

H315/H319 (Irritant): Causes skin and serious eye irritation.

H302 (Acute Toxicity): Harmful if swallowed (based on organophosphorus profile).

EUH014 (Reacts violently with water):Conditional hazard.[1] While the P-B bond is relatively

hydrolytically stable, exposure to strong acids or oxidizers can release Diborane (

) or Hydrogen (

), both of which are explosive.
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Although air-stable, the P-B bond is not infinite. Slow dissociation of borane can occur over

prolonged storage at room temperature, leading to oxidation of the underlying phosphorus.

Primary Storage: Store at 2°C to 8°C (Refrigerated).

Atmosphere: Store under Argon or Nitrogen. While the solid is air-stable, an inert blanket

prevents moisture ingress which can degrade the borane complex over months.

Container: Tightly sealed glass vial with a PTFE-lined cap. Avoid long-term storage in plastic,

which may be permeable to air/moisture.

Operational Protocol: Activation (Deprotection)
This section details the critical transition from "Stable Precursor" to "Active Catalyst."

The DABCO Method (Gold Standard)
Using strong acids (

) to remove borane is risky for miniPHOS ligands due to potential backbone degradation or
racemization concerns. The DABCO (1,4-diazabicyclo[2.2.2]octane) method is the industry
standard for alkyl-phosphines, relying on a higher affinity of boron for the nitrogen in DABCO
than the phosphorus.

Reagents Required:
RR-miniPHOS-diborane (1.0 equiv)

DABCO (2.2 - 3.0 equiv)

Degassed Toluene or Benzene (Anhydrous)

Degassed Hexane/Pentane (for extraction)

Step-by-Step Workflow:
Inert Setup: Evacuate a Schlenk flask and refill with Argon (3 cycles).

Loading: Charge the flask with RR-miniPHOS-diborane and DABCO.
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Solvation: Add degassed Toluene via syringe.

Displacement: Heat the mixture to 40–60°C for 2–4 hours.

Mechanism:[2][3][4] The DABCO acts as a "sponge," sequestering the

to form

.

Workup (Critical Separation):

Cool to room temperature.

Remove solvent in vacuo.

Extraction: Add degassed Hexane or Pentane. The free miniPHOS ligand is soluble in

alkanes; the DABCO-borane complex is generally insoluble/less soluble and will

precipitate or adhere to the flask walls.

Filtration: Filter the supernatant through a Cannula filter or a frit (under Argon) into a fresh

Schlenk flask.

Isolation: Evaporate the alkane to yield the Free RR-miniPHOS as a viscous oil or low-

melting solid.

Warning: From this point forward, the compound is Pyrophoric. Do not expose to air.[5][6]

[7]

Visualization: Activation Workflow
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Figure 1: Logic flow for the deprotection of RR-miniPHOS-diborane using the DABCO

method, highlighting the critical transition from air-stable to air-sensitive states.

Emergency Response Protocols
Fire Fighting (Class D / Chemical)
In the event of a fire involving the stored adduct or the deprotection reaction:

DO NOT USE WATER. Phosphine-boranes and their free ligands can react with water under

fire conditions to release hydrogen or toxic phosphine gas.

Preferred Media: Dry Chemical Powder (ABC),

, or dry sand.

Special Hazard: If the free ligand is involved, expect re-ignition. Smother completely and

allow to cool indefinitely before disturbing.

Accidental Spills
Solid Adduct Spill: Sweep up carefully to avoid dust generation. Place in a chemical waste

container. Wipe area with acetone.

Deprotection Mixture Spill (Liquid):
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Evacuate: The solvent (Toluene/Hexane) is flammable, and the free phosphine is

toxic/pyrophoric.

Ventilate: Ensure fume hood is operating at max capacity.

Neutralize: Cover with dry sand or absorbent pads.

Deactivate: Once absorbed, treat the waste with a dilute bleach solution (sodium

hypochlorite) slowly in a fume hood to oxidize the phosphine to the stable phosphine

oxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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and industry.
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